Cas no 2680723-77-5 (benzyl N-{6-bromopyrazolo1,5-apyrimidin-3-yl}carbamate)

• Product Name: benzyl N-{6-bromopyrazolo1,5-apyrimidin-3-yl}carbamate
• CAS No: 2680723-77-5
• MF: C₁₄H₁₁BrN₄O₂
• MW: 347.166741609573
• CID: 5622378
• PubChem ID: 165932516
• Update Time: 2025-11-02

benzyl N-{6-bromopyrazolo1,5-apyrimidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298063
• 2680723-77-5
• benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate
• benzyl N-{6-bromopyrazolo1,5-apyrimidin-3-yl}carbamate

• Inchi： 1S/C14H11BrN4O2/c15-11-6-16-13-12(7-17-19(13)8-11)18-14(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,20)
• InChI Key： SEAKYVKRZRXONN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=NN2C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.00654g/mol
• Monoisotopic Mass: 346.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Additional information on benzyl N-{6-bromopyrazolo1,5-apyrimidin-3-yl}carbamate

Benzyl N-{6-Bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate (CAS 2680723-77-5): A Comprehensive Overview

Benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate (CAS 2680723-77-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique brominated structure and carbamate functional group, making it a valuable intermediate in drug discovery and material science applications. The compound's molecular formula is C₁₄H₁₁BrN₄O₂, with a molecular weight of 347.17 g/mol.

In recent years, the demand for 6-bromopyrazolo[1,5-a]pyrimidine derivatives has increased due to their potential applications in kinase inhibition and as building blocks for small molecule therapeutics. Researchers are particularly interested in how the benzyl carbamate moiety influences the compound's bioavailability and target binding affinity. The bromine atom at the 6-position offers an excellent handle for further functionalization through cross-coupling reactions, making this compound a versatile scaffold in medicinal chemistry.

The synthesis of benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate typically involves multi-step organic transformations starting from commercially available pyrimidine precursors. Recent advances in green chemistry approaches have focused on optimizing the synthetic route to improve yield and reduce environmental impact. Analytical characterization is routinely performed using techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity.

From a pharmaceutical perspective, this compound has shown promise in early-stage drug discovery programs targeting various disease pathways. The pyrazolo[1,5-a]pyrimidine core is known to interact with multiple biological targets, and researchers are investigating its potential in developing treatments for inflammatory conditions and metabolic disorders. The carbamate protection group offers stability advantages during synthetic manipulations while allowing for controlled deprotection when needed.

In material science applications, benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate has been explored as a precursor for organic electronic materials. The conjugated system and bromine substituent make it suitable for creating novel π-conjugated polymers with potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The thermal stability of this compound, typically above 200°C, makes it attractive for high-temperature processing applications.

The global market for specialty pyrazolo[1,5-a]pyrimidine derivatives has been growing steadily, driven by increased R&D investment in pharmaceutical and agrochemical sectors. Suppliers typically offer benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate in research quantities (milligram to gram scale) with purity levels exceeding 95%. Storage recommendations generally include protection from light and moisture at controlled room temperature to maintain stability.

Recent scientific literature highlights innovative applications of this compound in combinatorial chemistry and high-throughput screening platforms. Its structural features make it particularly valuable for creating diverse compound libraries through parallel synthesis approaches. Researchers are also investigating its potential as a fluorescent probe due to the inherent photophysical properties of the pyrazolo[1,5-a]pyrimidine system.

From a regulatory perspective, benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate is currently classified as a research chemical with no known major hazards under normal handling conditions. However, standard laboratory safety protocols should be followed, including the use of personal protective equipment and proper ventilation. The compound's environmental fate and biodegradability are areas of ongoing study as part of responsible chemical development practices.

Future research directions for this compound include exploring its potential in targeted drug delivery systems and as a ligand in catalytic applications. The growing interest in fragment-based drug discovery has positioned this molecule as an attractive starting point for lead optimization programs. Additionally, its application in developing metal-organic frameworks (MOFs) with unique properties is an emerging area of investigation.

For researchers working with benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate, proper analytical characterization is essential. The compound typically shows characteristic peaks in 1H NMR (DMSO-d₆) at δ 8.90 (s, 1H), 8.45 (s, 1H), 7.45-7.35 (m, 5H), 5.20 (s, 2H), and in 13C NMR at δ 153.5, 151.2, 149.8, 136.5, 128.9, 128.4, 128.1, 115.7, 104.8, 98.5, 66.8 ppm. These spectral features are valuable for quality control and structure confirmation purposes.

The commercial availability of benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate has improved in recent years, with multiple specialty chemical suppliers offering custom synthesis services. Pricing typically reflects the compound's complexity and the scale of production, with research quantities generally available in the range of $50-$200 per gram. Some suppliers provide additional services such as isotope labeling or formulation development for specific research applications.

In conclusion, benzyl N-{6-bromopyrazolo[1,5-a]pyrimidin-3-yl}carbamate (CAS 2680723-77-5) represents an important building block in modern chemical research. Its unique structural features and versatile reactivity profile make it valuable across multiple scientific disciplines. As research continues to uncover new applications for pyrazolo[1,5-a]pyrimidine derivatives, this compound is likely to remain an important tool for scientists working at the intersection of chemistry, biology, and materials science.